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Compound of Interest

Compound Name:
(4-Hydroxy-3-

methoxyphenyl)boronic acid

Cat. No.: B062145 Get Quote

An In-depth Technical Guide to (4-Hydroxy-3-methoxyphenyl)boronic Acid

This technical guide provides a comprehensive overview of the chemical and physical

properties of (4-Hydroxy-3-methoxyphenyl)boronic acid, a compound of interest for

researchers, scientists, and professionals in the field of drug development.

Chemical Identity and Properties
(4-Hydroxy-3-methoxyphenyl)boronic acid, also known as 3-Methoxy-4-

hydroxyphenylboronic acid, is an organic compound featuring a benzene ring substituted with

hydroxyl, methoxy, and boronic acid functional groups.[1] Its chemical structure is foundational

to its utility in various chemical syntheses.

Quantitative Data Summary
The key quantitative data for (4-Hydroxy-3-methoxyphenyl)boronic acid are summarized in

the table below for ease of reference and comparison.
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Property Value Source

Molecular Formula C₇H₉BO₄ [1][2][3]

Molecular Weight 167.96 g/mol [2][4]

167.955 g/mol [3]

167.9550 [1]

CAS Number 182344-21-4 [1][2][3][5]

IUPAC Name
(4-hydroxy-3-

methoxyphenyl)boronic acid
[2]

SMILES
B(C1=CC(=C(C=C1)O)OC)

(O)O
[2]

Structural Formula
The structural formula of (4-Hydroxy-3-methoxyphenyl)boronic acid is depicted in the

diagram below, illustrating the arrangement of its constituent atoms.

Structural formula of (4-Hydroxy-3-methoxyphenyl)boronic acid.

Experimental Protocols
Detailed experimental protocols for the synthesis and specific reactions of (4-Hydroxy-3-
methoxyphenyl)boronic acid are typically proprietary or published in peer-reviewed scientific

literature and are not available in general public domains. However, a common application of

its derivatives, such as the pinacol ester, is in Suzuki-Miyaura cross-coupling reactions.[6]

General Workflow for a Suzuki-Miyaura Cross-Coupling
Reaction
The following diagram illustrates a generalized workflow for a Suzuki-Miyaura cross-coupling

reaction, a common application for arylboronic acids.
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Reactants:
(4-Hydroxy-3-methoxyphenyl)boronic acid

Aryl Halide
Base
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Generalized workflow for a Suzuki-Miyaura cross-coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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